Cas no 1261891-96-6 (6-(2-Fluorophenyl)-2-formylphenol)

• Product Name: 6-(2-Fluorophenyl)-2-formylphenol
• CAS No: 1261891-96-6
• MF: C₁₃H₉FO₂
• MW: 216.207767248154
• MDL: MFCD18314619
• CID: 2761652
• PubChem ID: 53220289
• Update Time: 2025-06-08

6-(2-Fluorophenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• 1261891-96-6
• 2'-Fluoro-2-hydroxy[1,1'-biphenyl]-3-carbaldehyde
• MFCD18314619
• DTXSID80685036
• 6-(2-Fluorophenyl)-2-formylphenol, 95%
• 6-(2-FLUOROPHENYL)-2-FORMYLPHENOL
• 6-(2-Fluorophenyl)-2-formylphenol

• MDL： MFCD18314619
• Inchi： 1S/C13H9FO2/c14-12-7-2-1-5-10(12)11-6-3-4-9(8-15)13(11)16/h1-8,16H
• InChI Key： FUWQOPMHGINSOX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC=C(C=O)C=1O

Computed Properties

• Exact Mass: 216.05865769Da
• Monoisotopic Mass: 216.05865769Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 6-(2-Fluorophenyl)-2-formylphenol

Comprehensive Overview of 6-(2-Fluorophenyl)-2-formylphenol (CAS No. 1261891-96-6): Properties, Applications, and Industry Insights

6-(2-Fluorophenyl)-2-formylphenol (CAS No. 1261891-96-6) is a specialized organic compound gaining attention in pharmaceutical and material science research. This fluorinated aromatic aldehyde features a unique molecular structure combining a phenol backbone with a 2-fluorophenyl substituent and an aldehyde functional group. Its structural versatility makes it valuable for synthesizing complex molecules, particularly in drug discovery and advanced material development.

The compound's fluorine atom enhances its electronic properties, influencing reactivity and binding affinity in biological systems. Researchers frequently explore 6-(2-Fluorophenyl)-2-formylphenol as a building block for heterocyclic compounds, leveraging its formyl group for condensation reactions. Current studies focus on its potential in creating fluorescence probes and pharmaceutical intermediates, addressing growing demands for precision medicine and diagnostic tools.

From a synthetic chemistry perspective, CAS 1261891-96-6 offers advantages in palladium-catalyzed coupling reactions, a hot topic in green chemistry. Its electron-withdrawing fluorine moiety facilitates selective transformations, reducing unwanted byproducts—a critical consideration for sustainable manufacturing. Industry professionals increasingly search for fluorinated phenol derivatives like this compound to develop high-performance polymers with improved thermal stability and optical properties.

Analytical characterization of 6-(2-Fluorophenyl)-2-formylphenol typically involves HPLC purification and NMR spectroscopy, with particular attention to the aldehyde proton signal around 10 ppm. The compound's melting point and solubility profile in organic solvents make it suitable for diverse reaction conditions. Recent publications highlight its utility in constructing chiral ligands for asymmetric catalysis—an area experiencing rapid growth due to demands for enantioselective synthesis in pharmaceutical production.

Market trends indicate rising interest in fluorinated bioactive molecules, with CAS 1261891-96-6 positioned as a valuable intermediate. Its applications extend to agrochemical research, where fluorinated compounds demonstrate enhanced bioactivity and environmental persistence. However, researchers must consider structure-activity relationships carefully, as the fluorophenyl group can significantly influence metabolic stability and toxicity profiles.

Quality control protocols for 6-(2-Fluorophenyl)-2-formylphenol emphasize chromatographic purity assessment and moisture content determination. Storage recommendations typically suggest inert atmosphere protection to prevent aldehyde oxidation, a common challenge with such compounds. Suppliers increasingly provide custom synthesis services for this material, catering to the pharmaceutical industry's need for tailor-made intermediates.

Emerging applications include using this compound in metal-organic frameworks (MOFs) for gas storage and catalysis. The fluorine atom's ability to modulate electron density makes 1261891-96-6 interesting for designing functional materials with tunable properties. Computational chemists frequently include it in molecular docking studies to evaluate interactions with biological targets, particularly in kinase inhibitor development.

Environmental considerations for fluorinated organic compounds like 6-(2-Fluorophenyl)-2-formylphenol include assessing biodegradation pathways and ecotoxicological effects. Regulatory agencies increasingly scrutinize persistent fluorinated molecules, driving research into greener alternatives and degradation technologies. This aligns with broader industry shifts toward sustainable chemistry practices and benign-by-design principles.

Patent literature reveals growing intellectual property activity around fluorophenol derivatives, with CAS 1261891-96-6 appearing in claims for anticancer agents and CNS-targeting drugs. The compound's lipophilicity parameters make it particularly interesting for blood-brain barrier penetration studies. Recent innovations include its incorporation into PROTAC molecules, a cutting-edge approach in targeted protein degradation therapeutics.

For laboratory handling, 6-(2-Fluorophenyl)-2-formylphenol requires standard organic compound precautions, including proper ventilation and personal protective equipment. While not classified as hazardous under most regulatory frameworks, its aldehyde functionality warrants attention to avoid skin irritation or sensitization reactions. Material safety data sheets typically recommend glove box use for sensitive applications.

Future research directions may explore continuous flow chemistry applications of this compound, potentially improving reaction efficiency and yield optimization. The pharmaceutical industry's push toward process intensification creates opportunities for utilizing 1261891-96-6 in automated synthesis platforms. Additionally, its potential in photoredox catalysis and electrochemical synthesis remains underexplored but promising.